Cas no 141501-27-1 (3-(isoxazol-4-yl)propanoic acid)

• Product Name: 3-(isoxazol-4-yl)propanoic acid
• CAS No: 141501-27-1
• MF: C₆H₇NO₃
• MW: 141.124681711197
• MDL: MFCD08701342
• CID: 2774176
• PubChem ID: 23006336
• Update Time: 2023-11-22

3-(isoxazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-ISOXAZOL-4-YL-PROPIONIC ACID
• 3-(Isoxazol-4-yl)propanoic acid
• 3-(1,2-Oxazol-4-yl)propanoic acid
• 4-Isoxazolepropanoic acid
• 4-isoxazole propionic acid
• SB33470
• 3-(isoxazol-4-yl)propanoic acid AldrichCPR
• 3-(isoxazol-4-yl)propanoic acid, AldrichCPR
• 3-(isoxazol-4-yl)propanoic acid

• MDL： MFCD08701342
• Inchi： 1S/C6H7NO3/c8-6(9)2-1-5-3-7-10-4-5/h3-4H,1-2H2,(H,8,9)
• InChI Key： YSXIJTDOCXJNHI-UHFFFAOYSA-N
• SMILES： O1C=C(C=N1)CCC(=O)O

Computed Properties

• Exact Mass: 141.042593085 g/mol
• Monoisotopic Mass: 141.042593085 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 63.3
• Molecular Weight: 141.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles